Cas no 5468-53-1 (N-(7-chloroquinolin-4-yl)-N,N-diethyl-ethane-1,2-diamine)
5468-53-1 structure
Product Name:N-(7-chloroquinolin-4-yl)-N,N-diethyl-ethane-1,2-diamine
CAS No:5468-53-1
MF:C15H20ClN3
MW:277.792402267456
CID:859207
Update Time:2026-04-29
N-(7-chloroquinolin-4-yl)-N,N-diethyl-ethane-1,2-diamine Chemical and Physical Properties
Names and Identifiers
-
- N-(7-chloroquinolin-4-yl)-N,N-diethyl-ethane-1,2-diamine
- N-(7-chloroquinolin-4-yl)-N',N'-diethylethane-1,2-diamine,hydrochloride
- NSC11759
- NSC-11759
-
Computed Properties
- Exact Mass: 313.11100
- Monoisotopic Mass: 313.111
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 6
- Complexity: 258
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 28.2A^2
Experimental Properties
- Density: 1.167
- Boiling Point: 422.7°C at 760 mmHg
- Flash Point: 209.4°C
- Refractive Index: 1.619
- PSA: 28.16000
- LogP: 4.51690
N-(7-chloroquinolin-4-yl)-N,N-diethyl-ethane-1,2-diamine Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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